4-({4-[4-methyl-5-(1H-1,2,4-triazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}carbonyl)morpholine

• IUPAC Name: [4-[4-methyl-5-(1,2,4-triazol-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C16H24N8O2/c1-21-14(10-24-12-17-11-18-24)19-20-15(21)13-2-4-22(5-3-13)16(25)23-6-8-26-9-7-23/h11-13H,2-10H2,1H3
• InChI Key: HZHHOYPTTJMRKF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCN(CC2)C(=O)N3CCOCC3)CN4C=NC=N4
• Molecular Formula: C16H24N8O2
• Molecular Weight: 360.41 g/mol

Description

4-({4-[4-methyl-5-(1H-1,2,4-triazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}carbonyl)morpholine is a useful research compound. Its molecular formula is C16H24N8O2 and its molecular weight is 360.41 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 360.20222204 g/mol and the complexity rating of the compound is 481. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

Compounds featuring 1,2,4-triazole derivatives have been synthesized through various methods, aiming to explore their chemical properties and potential applications. For example, the synthesis of novel 1,2,4-triazole derivatives has been achieved by reacting ester ethoxycarbonylhydrazones with primary amines, leading to compounds with potential antimicrobial activities. These synthetic routes often involve the use of morpholine or piperidine as components, highlighting the chemical versatility and potential of these compounds in generating biologically active molecules (Bektaş, et al., 2010).

Chemical Reactions

The chemoselectivity of certain reactions, such as cross-benzoin reactions, has been shown to be influenced by the structural components of triazolium salts, including morpholine- and piperidinone-derived variants. These findings underscore the importance of the fused ring structure in the catalytic efficiency and selectivity of these reactions, offering insights into the design of better catalysts for synthetic chemistry applications (Langdon, et al., 2014).

Mechanism of Action

While the specific mechanism of action for this compound isn’t known, compounds containing triazole rings often exhibit biological activity by interacting with various enzymes and receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. It’s important to handle all chemicals with appropriate safety precautions.